Cas no 1291854-65-3 (2-(4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1291854-65-3
• MF: C₂₄H₁₈N₄O₂
• MW: 394.42532491684
• CID: 5344890
• Update Time: 2025-07-10

2-(4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one
• 2-(p-tolyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
• 2-(4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• STL096798
• 2-(4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one

• Inchi： 1S/C24H18N4O2/c1-15-11-13-17(14-12-15)28-24(29)20-10-6-5-9-19(20)21(26-28)23-25-22(27-30-23)18-8-4-3-7-16(18)2/h3-14H,1-2H3
• InChI Key： RAQOTJJLDWUEMA-UHFFFAOYSA-N
• SMILES： O1C(C2C3C=CC=CC=3C(N(C3C=CC(C)=CC=3)N=2)=O)=NC(C2C=CC=CC=2C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 660
• XLogP3: 5.4
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Recent Advances in the Study of 2-(4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1291854-65-3)

The compound 2-(4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1291854-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural motif of the 1,2,4-oxadiazole ring, combined with the phthalazinone core, has been shown to confer high binding affinity and selectivity towards target proteins. Computational docking studies and in vitro assays have further elucidated its mechanism of action, suggesting promising applications in drug development.

One of the key advancements in the synthesis of this compound involves optimized catalytic methods that improve yield and purity. Researchers have reported the use of palladium-catalyzed cross-coupling reactions to efficiently construct the 1,2,4-oxadiazole moiety, followed by cyclization to form the phthalazinone ring. These methodological improvements have facilitated larger-scale production, enabling more extensive biological testing.

In terms of biological activity, recent in vivo studies have demonstrated the compound's efficacy in reducing tumor growth in murine models, with minimal off-target effects. Pharmacokinetic analyses indicate favorable absorption and distribution profiles, although further optimization may be required to enhance metabolic stability. These findings position the compound as a viable candidate for preclinical development in oncology.

Despite these promising results, challenges remain in fully understanding the compound's safety profile and potential drug-drug interactions. Ongoing research is focused on addressing these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(4-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one represents a compelling area of research with significant therapeutic potential. Continued exploration of its pharmacological properties and synthetic accessibility will be critical in advancing this compound towards clinical trials. This brief underscores the importance of interdisciplinary collaboration in unlocking the full potential of this promising molecule.